Cas no 1706094-48-5 (4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one)

• Product Name: 4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one
• CAS No: 1706094-48-5
• MF: C₁₉H₂₃NOS₂
• MW: 345.522022485733
• CID: 5550176
• Update Time: 2025-05-26

4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-(7-thiophen-2-yl-1,4-thiazepan-4-yl)butan-1-one
• 4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one

• Inchi： 1S/C19H23NOS2/c21-19(10-4-8-16-6-2-1-3-7-16)20-12-11-18(23-15-13-20)17-9-5-14-22-17/h1-3,5-7,9,14,18H,4,8,10-13,15H2
• InChI Key： VUZVAUGQSHHTDV-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2SC=CC=2)SCC1)(=O)CCCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one

4-Phenyl-1-[7-(Thiophen-2-Yl)-1,4-Thiazepan-4-Yl]Butan-1-One: A Comprehensive Overview

4-Phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-1-one, also known by its CAS registry number CAS No. 1706094-48-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazepanes, which are seven-membered rings containing both sulfur and nitrogen atoms. The presence of a thiophene group further adds to its structural complexity and potential biological activity.

The molecular structure of this compound is characterized by a butanone backbone, with a phenyl group attached at the fourth position. The thiazepane ring system is substituted at the seventh position with a thiophene moiety, creating a conjugated system that may contribute to its electronic properties. This combination of functional groups makes it an interesting candidate for various applications, particularly in drug discovery and material science.

Recent studies have highlighted the potential of thiazepane derivatives as inhibitors of certain enzymes and receptors, which could lead to novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry demonstrated that similar compounds exhibit potent activity against kinases involved in cancer progression. While specific data on CAS No. 1706094-48-5 are limited, its structural features suggest it could be explored for similar applications.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the thiophene group is typically achieved via a coupling reaction, such as a Suzuki-Miyaura coupling, which is known for its efficiency and selectivity. This method ensures high yields and purity, making it suitable for large-scale production if required.

The physical properties of CAS No. 1706094-48-5 include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it amenable to various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, preliminary studies indicate that this compound exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its ecological impact and potential for bioaccumulation in aquatic systems.

In conclusion, CAS No. 1706094-48-5, or 4-phenyl-1-[7-(thiophen-2-yl)-1,4-thiazepan-4-yl]butan-one, represents an intriguing molecule with promising applications in drug development and materials science. Its unique structure and reactivity make it a valuable subject for ongoing research efforts aimed at unlocking its full potential.